Cas no 1896932-19-6 (2-(1-aminocyclopropyl)methyl-5-methylphenol)

• Product Name: 2-(1-aminocyclopropyl)methyl-5-methylphenol
• CAS No: 1896932-19-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6409121
• PubChem ID: 117277613
• Update Time: 2025-05-19

2-(1-aminocyclopropyl)methyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopropyl)methyl-5-methylphenol
• EN300-1796030
• 2-[(1-aminocyclopropyl)methyl]-5-methylphenol
• 1896932-19-6

• Inchi： 1S/C11H15NO/c1-8-2-3-9(10(13)6-8)7-11(12)4-5-11/h2-3,6,13H,4-5,7,12H2,1H3
• InChI Key： BBCBMFKCLXIKQN-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1CC1(CC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclopropyl)methyl-5-methylphenol

Comprehensive Analysis of 2-(1-aminocyclopropyl)methyl-5-methylphenol (CAS No. 1896932-19-6): Properties, Applications, and Industry Insights

2-(1-aminocyclopropyl)methyl-5-methylphenol (CAS No. 1896932-19-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique cyclopropylamine and phenolic structural motifs. This molecule combines a sterically constrained cyclopropyl group with a methyl-substituted phenol, offering distinct reactivity profiles for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold or intermediate in synthesizing more complex molecules.

The compound's molecular structure (C11H15NO) features a rare 1-aminocyclopropyl moiety attached to a 5-methylphenol backbone, creating opportunities for hydrogen bonding and steric interactions in biological systems. Current studies explore its utility in developing enzyme inhibitors, with particular focus on its conformational rigidity compared to linear chain analogs. The methylphenol component contributes to enhanced lipophilicity, potentially improving cell membrane permeability in therapeutic applications.

From a synthetic chemistry perspective, CAS 1896932-19-6 presents interesting challenges in stereoselective synthesis due to its strained ring system. Recent publications highlight innovative routes using transition metal catalysis or photochemical methods to construct the aminocyclopropyl fragment. These advancements align with growing industry demand for sustainable synthetic protocols that minimize hazardous byproducts—a key concern in modern green chemistry initiatives.

In material science applications, the compound's phenolic hydroxyl group enables participation in polymer crosslinking reactions, while its primary amine functionality allows for covalent surface modification of nanomaterials. This dual reactivity makes it valuable for developing advanced coatings or functionalized nanoparticles, particularly in electronics and biomedical engineering sectors where precision surface chemistry is crucial.

Analytical characterization of 2-(1-aminocyclopropyl)methyl-5-methylphenol typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound's UV absorption properties around 270-280 nm facilitate detection in complex matrices, supporting its potential as a chromatographic standard or fluorescent probe precursor. Stability studies indicate optimal storage under inert atmosphere at low temperatures to prevent oxidative degradation of the amine group.

Emerging applications leverage the molecule's metal-chelating capacity, with investigations into its use as a ligand precursor for catalytic systems. The cyclopropyl strain may induce unusual coordination geometries when complexed with transition metals, offering opportunities in asymmetric catalysis. These developments respond to pharmaceutical industry needs for chiral auxiliaries in stereocontrolled synthesis.

Regulatory considerations for CAS 1896932-19-6 emphasize proper laboratory handling protocols, though it doesn't appear on major restricted substances lists. Material Safety Data Sheets recommend standard personal protective equipment including gloves and eye protection during manipulation. The compound's environmental fate and biodegradation pathways remain active research areas, particularly regarding its potential metabolites in biological systems.

Commercial availability of 2-(1-aminocyclopropyl)methyl-5-methylphenol currently focuses on milligram-to-gram scale quantities for research purposes, with pricing reflecting its status as a low-volume specialty chemical. Custom scale-up synthesis services are emerging to meet growing demand from medicinal chemistry programs exploring cyclopropyl-containing pharmacophores. The market trajectory suggests increasing adoption in fragment-based drug discovery platforms.

Future research directions may explore the compound's structure-activity relationships in neurological targets, given the blood-brain barrier permeability often associated with cyclopropylamines. Additional opportunities exist in developing derivatization kits for bioconjugation or investigating its supramolecular chemistry properties for molecular recognition applications. These potential uses position CAS 1896932-19-6 as a versatile building block in next-generation chemical biology tool development.